Cas no 860784-82-3 (4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)
4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(benzyloxy)phenyl]-2-(cyclopropylmethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
- 4-[4-(benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
- 2-(cyclopropylmethyl)-5-methyl-4-(4-phenylmethoxyphenyl)-1,2,4-triazol-3-one
- AKOS005081550
- 12T-0320
- CHEMBL4969073
- 860784-82-3
- 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
-
- Inchi: 1S/C20H21N3O2/c1-15-21-22(13-16-7-8-16)20(24)23(15)18-9-11-19(12-10-18)25-14-17-5-3-2-4-6-17/h2-6,9-12,16H,7-8,13-14H2,1H3
- InChI Key: KMEQRRSSODLJJL-UHFFFAOYSA-N
- SMILES: O=C1N(C2C=CC(=CC=2)OCC2C=CC=CC=2)C(C)=NN1CC1CC1
Computed Properties
- Exact Mass: 335.16337692g/mol
- Monoisotopic Mass: 335.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.1Ų
4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618749-1mg |
4-(4-(Benzyloxy)phenyl)-2-(cyclopropylmethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one |
860784-82-3 | 98% | 1mg |
¥357.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618749-2mg |
4-(4-(Benzyloxy)phenyl)-2-(cyclopropylmethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one |
860784-82-3 | 98% | 2mg |
¥413.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618749-5mg |
4-(4-(Benzyloxy)phenyl)-2-(cyclopropylmethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one |
860784-82-3 | 98% | 5mg |
¥441.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618749-10mg |
4-(4-(Benzyloxy)phenyl)-2-(cyclopropylmethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one |
860784-82-3 | 98% | 10mg |
¥616.00 | 2024-04-28 |
4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
Comprehensive Overview of 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 860784-82-3)
The compound 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 860784-82-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazol-5-one core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of a benzyloxy group and a cyclopropylmethyl substituent, which are known to enhance molecular interactions with biological targets.
In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The 1,2,4-triazole derivatives, including 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one, are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. This aligns with current trends in addressing antibiotic resistance and the search for new therapeutic agents. The compound's CAS No. 860784-82-3 is often searched in academic databases, reflecting its relevance in cutting-edge research.
The synthesis of 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one involves multi-step organic reactions, including cyclization and functional group modifications. Its benzyloxy-phenyl moiety contributes to lipophilicity, which is crucial for membrane permeability in drug design. Meanwhile, the cyclopropylmethyl group adds steric complexity, potentially improving target specificity. These attributes make it a valuable subject for structure-activity relationship (SAR) studies.
From an industrial perspective, the compound's stability and solubility profile are critical for formulation development. Researchers often investigate its compatibility with excipients and solvents, addressing common queries like "solubility of 1,2,4-triazol-5-one derivatives" or "synthetic routes for benzyloxy-substituted triazoles." Such topics are frequently discussed in patents and peer-reviewed journals, underscoring the compound's commercial potential.
Environmental and regulatory considerations also play a role in the study of CAS No. 860784-82-3. While not classified as hazardous, its biodegradation and ecotoxicological impact are areas of ongoing research. This aligns with global efforts to develop greener chemistry practices, a hot topic in scientific communities. The compound's low toxicity profile, as suggested by preliminary studies, further supports its suitability for further development.
In summary, 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one represents a versatile chemical entity with broad applicability. Its structural features, combined with emerging research trends, position it as a key player in the next generation of bioactive molecules. Whether for academic inquiry or industrial innovation, this compound continues to inspire new avenues of exploration.
860784-82-3 (4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)